Cas no 1438852-70-0 (1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
• CAS No: 1438852-70-0
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD27986981
• CID: 4599847
• PubChem ID: 86685754
• Update Time: 2024-11-02

1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
• 1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
• SB11625
• P14273
• A901631
• 3-Methyl (3R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
• 1-(tert-butyl) 3-methyl (R)-3-fluoropyrrolidine-1,3-dicarboxylate
• WJXDMHSZPKIZKP-LLVKDONJSA-N
• SCHEMBL14962730
• AS-52063
• AKOS025403681
• CS-0052380
• Methyl(R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
• MFCD27986981
• 1438852-70-0

• MDL： MFCD27986981
• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3/t11-/m1/s1
• InChI Key： WJXDMHSZPKIZKP-LLVKDONJSA-N
• SMILES： F[C@@]1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8